molecular formula C5H6ClNO2 B8661285 1-Cyano-1-methylethyl chloroformate CAS No. 13162-04-4

1-Cyano-1-methylethyl chloroformate

Cat. No.: B8661285
CAS No.: 13162-04-4
M. Wt: 147.56 g/mol
InChI Key: XCAFUVXBLCWDMX-UHFFFAOYSA-N
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Description

Chloroformates are acylating agents widely used in organic synthesis, pharmaceuticals, and agrochemicals. The hypothetical structure of 1-Cyano-1-methylethyl chloroformate suggests the presence of a cyano (-CN) and methyl group, which may influence its reactivity, stability, and applications compared to other chloroformates. Below, we compare its inferred properties with structurally similar compounds from the evidence.

Properties

CAS No.

13162-04-4

Molecular Formula

C5H6ClNO2

Molecular Weight

147.56 g/mol

IUPAC Name

2-cyanopropan-2-yl carbonochloridate

InChI

InChI=1S/C5H6ClNO2/c1-5(2,3-7)9-4(6)8/h1-2H3

InChI Key

XCAFUVXBLCWDMX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#N)OC(=O)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physical Properties

Chloroformates vary significantly in physical properties based on their substituents. Below is a comparative table of key compounds:

Compound CAS Number Molecular Formula Molecular Weight (g/mol) Boiling Point (°C) Density (g/mL) Reactivity Notes
Methyl Chloroformate Not specified C₂H₃ClO₂ 94.5 71–72 1.22 Highly volatile, rapid acylator
Ethyl Chloroformate Not specified C₃H₅ClO₂ 108.52 93–95 1.14 Moderate volatility, versatile in synthesis
Cyclopentyl Chloroformate 50715-28-1 C₆H₉ClO₂ 148.59 Not reported Not reported Bulky substituent slows reactions
1-Chloroethyl Chloroformate 50893-53-3 C₃H₄Cl₂O₂ 142.97 118–119 1.325 Moisture-sensitive, flammable
Benzyl Chloroformate 501-53-1 C₈H₇ClO₂ 170.59 230–235 1.25 Aromatic group enhances stability

Inferred Notes for 1-Cyano-1-methylethyl Chloroformate:

  • The cyano group (-CN) would likely increase electrophilicity, accelerating reactions with nucleophiles (e.g., amines, alcohols).

Species Sensitivity and Environmental Impact

  • Interspecies Variability: Limited data suggest mice may be more sensitive to chloroformates due to testing artifacts (e.g., restraint stress) .
  • Environmental Persistence : Chloroformates hydrolyze rapidly in water, reducing long-term environmental risks .

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